Cas no 1190305-65-7 (methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate)

• Product Name: methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate
• CAS No: 1190305-65-7
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 4576550
• PubChem ID: 68923799
• Update Time: 2025-05-25

methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxylic acid, 3,3-dimethyl-2-oxo-, methyl ester
• methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate

• Inchi： 1S/C11H18O3/c1-11(2)7-5-4-6-8(9(11)12)10(13)14-3/h8H,4-7H2,1-3H3
• InChI Key： HAAQXBYJIKIBOX-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CCCCC(C)(C)C1=O

Additional information on methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate

Methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate (CAS No. 1190305-65-7): A Comprehensive Overview

Methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate (CAS No. 1190305-65-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its cycloheptane backbone and ester functional group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate consists of a seven-membered ring substituted with two methyl groups and an oxo group at the 2-position, with a carboxylate ester at the 1-position. This configuration imparts distinct reactivity and stability, making it a versatile building block for more complex molecules. The presence of the ester group also suggests potential applications in drug synthesis, where esters are commonly used due to their favorable pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The cycloheptane ring system is particularly intriguing due to its ability to mimic natural products and bioactive scaffolds. Researchers have been exploring modifications to this core structure to develop new compounds with enhanced biological activity. For instance, studies have shown that substituents at specific positions on the cycloheptane ring can significantly alter the pharmacological properties of the molecule.

The synthesis of methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route involves the cyclization of appropriate precursors followed by esterification. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, reducing the environmental impact of production processes. These advancements are crucial in aligning with global efforts towards green chemistry and sustainable manufacturing practices.

Recent research has highlighted the utility of methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate as a key intermediate in the synthesis of bioactive molecules. For example, studies have demonstrated its role in the preparation of nonsteroidal anti-inflammatory agents (NSAIDs) and other therapeutic compounds. The cycloheptane scaffold is known to be present in several bioactive natural products, suggesting that derivatives of this compound may exhibit similar pharmacological effects. Further investigation into its derivatives could uncover new therapeutic avenues.

The compound's stability under various conditions makes it a reliable choice for industrial applications as well. Its resistance to hydrolysis and oxidation allows it to be stored and handled without significant degradation, ensuring consistent quality for end-use products. This stability is particularly important in pharmaceutical manufacturing, where consistency is paramount for ensuring the efficacy and safety of final drug products.

In addition to its synthetic utility, methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate has shown promise in material science applications. The unique structural features of this compound make it a candidate for use in polymer synthesis and as a modifier for advanced materials. Researchers are exploring its potential as a monomer or additive to improve the properties of polymers used in various industries, including aerospace and automotive.

The growing body of research on methyl 3,3-dimethyl-2-oxocycloheptane-1-carboxylate underscores its significance as both a synthetic intermediate and a potential therapeutic agent. As our understanding of its properties continues to expand, new applications are likely to emerge, further solidifying its role in chemical and pharmaceutical innovation. Continued exploration into its derivatives and mechanisms of action will be essential for unlocking its full potential.